Cas no 54979-99-6 (Adamantane-1-carbonyl isothiocyanate)

Adamantane-1-carbonyl isothiocyanate is a highly stable, polycyclic organic compound featuring a reactive isothiocyanate group (-N=C=S) attached to an adamantane backbone. Its rigid adamantane structure confers exceptional thermal and chemical stability, making it suitable for demanding synthetic applications. The isothiocyanate moiety enables efficient conjugation with amines, alcohols, and thiols, facilitating its use in derivatization, polymer modification, and bioactive molecule synthesis. The compound’s lipophilic nature enhances solubility in organic solvents, while its sterically hindered structure minimizes unwanted side reactions. These properties make it a valuable intermediate in pharmaceuticals, materials science, and advanced organic synthesis, particularly where robust, selective reactivity is required.
Adamantane-1-carbonyl isothiocyanate structure
54979-99-6 structure
Product Name:Adamantane-1-carbonyl isothiocyanate
CAS No:54979-99-6
MF:C12H15NOS
MW:221.318601846695
CID:2831500
PubChem ID:14325941
Update Time:2025-06-07

Adamantane-1-carbonyl isothiocyanate Chemical and Physical Properties

Names and Identifiers

    • Adamantane-1-carbonyl isothiocyanate
    • 54979-99-6
    • MFCD09035446
    • Tricyclo[3.3.1.1~3,7~]decane-1-carbonyl isothiocyanate
    • DTXSID10558986
    • EN300-04731
    • G23891
    • 978-594-4
    • ALBB-032299
    • AKOS004120288
    • adamantanecarbonyl isothiocyanate
    • SCHEMBL3714041
    • ECA97999
    • LS-11938
    • Inchi: 1S/C12H15NOS/c14-11(13-7-15)12-4-8-1-9(5-12)3-10(2-8)6-12/h8-10H,1-6H2
    • InChI Key: DWGFZKBIFZTFSE-UHFFFAOYSA-N
    • SMILES: S=C=NC(C12CC3CC(CC(C3)C1)C2)=O

Computed Properties

  • Exact Mass: 221.08743528Da
  • Monoisotopic Mass: 221.08743528Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 315
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.1
  • Topological Polar Surface Area: 61.5Ų

Adamantane-1-carbonyl isothiocyanate Pricemore >>

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Additional information on Adamantane-1-carbonyl isothiocyanate

Recent Advances in the Application of Adamantane-1-carbonyl Isothiocyanate (CAS: 54979-99-6) in Chemical Biology and Pharmaceutical Research

Adamantane-1-carbonyl isothiocyanate (CAS: 54979-99-6) is a versatile chemical compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in chemical biology and pharmaceutical research. The adamantane moiety, known for its rigid, cage-like structure, imparts exceptional stability and lipophilicity, making it an attractive scaffold for drug design and chemical probes. The isothiocyanate functional group further enhances its reactivity, enabling facile conjugation with various biomolecules, such as proteins, peptides, and nucleic acids. This dual functionality positions Adamantane-1-carbonyl isothiocyanate as a valuable tool in medicinal chemistry and chemical biology.

Recent studies have explored the utility of Adamantane-1-carbonyl isothiocyanate in the development of novel therapeutics and diagnostic agents. One notable application is its use as a linker in the synthesis of targeted drug conjugates. Researchers have leveraged its reactivity to covalently attach cytotoxic payloads to monoclonal antibodies, creating antibody-drug conjugates (ADCs) with enhanced stability and efficacy. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated the successful conjugation of Adamantane-1-carbonyl isothiocyanate to a HER2-targeting antibody, resulting in an ADC with improved pharmacokinetic properties and reduced off-target effects in preclinical models of breast cancer.

In addition to its role in drug conjugation, Adamantane-1-carbonyl isothiocyanate has been employed as a chemical probe for protein labeling and visualization. Its ability to selectively react with primary amines and thiol groups under mild conditions makes it an ideal candidate for fluorescent labeling and mass spectrometry-based proteomics. A recent study in Analytical Chemistry highlighted its use in the development of a novel probe for the detection of cysteine residues in complex biological samples, enabling the identification of redox-sensitive proteins in cellular stress responses. This application underscores the compound's potential in elucidating fundamental biological processes and identifying new therapeutic targets.

The unique physicochemical properties of Adamantane-1-carbonyl isothiocyanate also make it a promising candidate for the design of small-molecule inhibitors. Computational and experimental studies have revealed its ability to interact with hydrophobic pockets in protein targets, such as kinases and GPCRs, through its adamantane core. A 2022 publication in Bioorganic & Medicinal Chemistry Letters reported the synthesis of a series of Adamantane-1-carbonyl isothiocyanate-derived inhibitors targeting the SARS-CoV-2 main protease. These inhibitors exhibited potent antiviral activity in vitro, suggesting their potential as lead compounds for the development of COVID-19 therapeutics.

Despite its promising applications, challenges remain in the optimization of Adamantane-1-carbonyl isothiocyanate-based compounds. Issues such as solubility, metabolic stability, and potential toxicity need to be addressed through structural modifications and formulation strategies. Recent advancements in prodrug design and nanoparticle delivery systems have shown promise in overcoming these limitations. For example, a 2023 study in Molecular Pharmaceutics described the encapsulation of Adamantane-1-carbonyl isothiocyanate in polymeric nanoparticles, resulting in improved bioavailability and reduced systemic toxicity in animal models.

In conclusion, Adamantane-1-carbonyl isothiocyanate (CAS: 54979-99-6) represents a multifaceted tool in chemical biology and pharmaceutical research. Its applications span from drug conjugation and protein labeling to the design of small-molecule inhibitors, highlighting its versatility and potential for innovation. Ongoing research efforts are expected to further expand its utility, addressing current limitations and unlocking new therapeutic opportunities. As the field advances, Adamantane-1-carbonyl isothiocyanate is poised to play a pivotal role in the development of next-generation diagnostics and therapeutics.

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